Cas no 64037-12-3 (5,6-Dichloro-1,3-benzoxazol-2-amine)

• Product Name: 5,6-Dichloro-1,3-benzoxazol-2-amine
• CAS No: 64037-12-3
• MF: C₇H₄Cl₂N₂O
• MW: 203.025459289551
• CID: 518187
• Update Time: 2026-04-29

5,6-Dichloro-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine,5,6-dichloro-
• 5,6-dichloro-1,3-benzoxazol-2-amine
• 5,6-Dichloro-2-benzoxazolamine
• 5,6-Dichloro-1,3-benzoxazol-2-amine

Computed Properties

• Exact Mass: 201.97022

Experimental Properties

• Density: 1.5053 (rough estimate)
• Boiling Point: 2.4°C (rough estimate)
• Refractive Index: 1.5500 (estimate)
• PSA: 52.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5,6-Dichloro-1,3-benzoxazol-2-amine

5,6-Dichloro-1,3-benzoxazol-2-amine: A Comprehensive Overview

The compound 5,6-Dichloro-1,3-benzoxazol-2-amine, identified by the CAS Registry Number CAS No. 64037-12-3, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of benzoxazole derivatives, which have garnered substantial attention due to their unique electronic properties and potential applications in various industries. The structure of 5,6-Dichloro-1,3-benzoxazol-2-amine consists of a benzoxazole ring system with two chlorine atoms at positions 5 and 6 and an amino group at position 2. This configuration imparts distinct chemical and physical properties to the molecule.

Recent studies have highlighted the importance of benzoxazole derivatives in drug discovery and development. The presence of the amino group in 5,6-Dichloro-1,3-benzoxazol-2-amine makes it a promising candidate for bioconjugation reactions, enabling its use as a linker in peptide synthesis or as a building block for more complex molecules. Moreover, the chlorine substituents at positions 5 and 6 enhance the molecule's stability and reactivity, making it suitable for various chemical transformations.

In terms of synthesis, 5,6-Dichloro-1,3-benzoxazol-2-amine can be prepared through a variety of methods, including condensation reactions involving o-amino phenols and aldehyde or ketone derivatives. Researchers have explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields. These advancements underscore the commitment to sustainable practices in modern chemical research.

The applications of 5,6-Dichloro-1,3-benzoxazol-2-amine are diverse and expanding rapidly. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases. For instance, recent studies have demonstrated its potential as a precursor for anti-inflammatory agents and anticancer drugs. Additionally, its electronic properties make it a valuable component in optoelectronic materials and sensors.

The structural versatility of 5,6-Dichloro-1,3-benzoxazol-2-amine allows for further functionalization to tailor its properties for specific applications. For example, substitution at different positions on the benzoxazole ring can lead to derivatives with enhanced solubility or improved biological activity. This adaptability positions it as a key molecule in both academic research and industrial development.

In conclusion, CAS No. 64037-12-3, or 5,6-Dichloro-1,3-benzoxazol-2-amine, represents a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in contemporary chemical research and industrial applications. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow even further.